Cas no 117773-04-3 (Adgggg)

Adgggg structure
Adgggg structure
Product Name:Adgggg
CAS No:117773-04-3
MF:C25H42N2O19
MW:674.602989673615
CID:155112
Update Time:2023-08-02

Adgggg Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranose, O-(N-acetyl-a-neuraminosyl)-(2&reg
    • O-(5-acetamido-3,5-didesoxyglycerogalacto-2-nonuloyranosyluronic)-(2-3)-O-galactoyranosyl-(1-3)-2-acetamido-2-desoxygalactopyranose
    • 3)-2-(acetylamino)-2-deoxy- (9CI)
    • 3)-O-b-D-galactopyranosyl-(1&reg
    • 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranonosyl-(2->3)-beta-D-galactopyranosyl-(1->3)-2-(acetylamino)-2-deoxy-beta-D-galactopyranose
    • Adgggg
    • 3,5-Dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranonosyl-(2->3)hexopyranosyl-(1->3)-2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranose
    • Inchi: 1S/C25H42N2O19/c1-7(31)26-13-9(33)3-25(24(40)41,45-20(13)15(35)10(34)4-28)46-21-17(37)12(6-30)43-23(18(21)38)44-19-14(27-8(2)32)22(39)42-11(5-29)16(19)36/h9-23,28-30,33-39H,3-6H2,1-2H3,(H,26,31)(H,27,32)(H,40,41)/t9-,10+,11+,12+,13+,14+,15+,16-,17-,18+,19+,20+,21-,22+,23-,25-/m0/s1
    • InChI Key: KMRCGPSUZRGVOV-TXYBRGFCSA-N
    • SMILES: O([C@]1(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O1)NC(C)=O)O)[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)O)O)O

Computed Properties

  • Exact Mass: 674.238
  • Monoisotopic Mass: 674.238
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 12
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 344

Experimental Properties

  • Density: 1.7
  • Boiling Point: 1190.4°Cat760mmHg
  • Flash Point: 673.8°C
  • Refractive Index: 1.649
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